Cas no 2228642-22-4 (tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate
• CAS No: 2228642-22-4
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6206920
• PubChem ID: 165687762
• Update Time: 2025-06-13

tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate
• 2228642-22-4
• tert-butyl N-[3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propyl]carbamate
• EN300-1883276

• Inchi： 1S/C13H24N4O2/c1-9-6-11(17(5)16-9)10(7-14)8-15-12(18)19-13(2,3)4/h6,10H,7-8,14H2,1-5H3,(H,15,18)
• InChI Key： XWBNSNSRJKURMP-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1=CC(C)=NN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate (CAS No. 2228642-22-4)

The compound tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate (CAS No. 2228642-22-4) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-dimethyl-1H-pyrazol-5-yl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key features of tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate is its versatility in chemical reactions. The presence of both an amino group and a carbamate functionality allows for diverse modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of modern medicinal chemistry, where the demand for novel scaffolds is high. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such intermediates.

The synthesis of tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and coupling reactions. These methods are well-documented in peer-reviewed literature, making this compound accessible to synthetic chemists. Its CAS No. 2228642-22-4 serves as a unique identifier, ensuring accurate referencing in databases and regulatory documents. This is crucial for compliance with Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP).

In recent years, the compound has garnered attention in the context of sustainable chemistry and green synthesis. Researchers are exploring eco-friendly routes to produce tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate, minimizing waste and reducing the use of hazardous reagents. This aligns with global initiatives such as the United Nations Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Another area of interest is the compound's potential application in peptide mimetics and small molecule therapeutics. The 1,3-dimethyl-1H-pyrazol-5-yl group can mimic certain amino acid side chains, making it a useful building block in peptide-based drug design. This has implications for treating diseases such as cancer, diabetes, and neurodegenerative disorders, which are among the most searched topics in biomedical research today.

From a commercial perspective, tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate is available through specialized chemical suppliers, often with custom synthesis options. Its pricing and availability are influenced by factors such as purity, scale of production, and regional demand. Companies involved in contract research organizations (CROs) and pharmaceutical outsourcing frequently inquire about this compound, reflecting its growing market relevance.

In conclusion, tert-butyl N-3-amino-2-(1,3-dimethyl-1H-pyrazol-5-yl)propylcarbamate (CAS No. 2228642-22-4) is a compound of significant scientific and industrial interest. Its structural features, synthetic versatility, and potential applications in drug discovery make it a subject of ongoing research. As the fields of medicinal chemistry and green synthesis continue to evolve, this compound is likely to play an increasingly important role in addressing global health challenges.